Cas no 1353944-79-2 (3-iodopyrrolidine;hydrochloride)

• Product Name: 3-iodopyrrolidine;hydrochloride
• CAS No: 1353944-79-2
• MF: C₄H₉ClIN
• MW: 233.478432416916
• CID: 2156906
• PubChem ID: 66569499
• Update Time: 2025-10-20

3-iodopyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-pyrrolidine hydrochloride
• 3-Iodopyrrolidine hydrochloride
• 3-Iodopyrrolidine HCl
• AM92136
• 3-iodopyrrolidine;hydrochloride
• DB-241060
• F98340
• CS-0058319
• SB46386
• EN300-19006390
• 1354011-67-8
• 1353944-79-2
• 3-Iodo-pyrrolidinehydrochloride
• 3-Iodopyrrolidine hydrochloride (1:1)
• AKOS026671893
• 3-Iodopyrrolidinehydrochloride

• MDL： MFCD21098326
• Inchi： 1S/C4H8IN.ClH/c5-4-1-2-6-3-4;/h4,6H,1-3H2;1H
• InChI Key： OWOZJBZGOHJRBB-UHFFFAOYSA-N
• SMILES： IC1CNCC1.Cl

Computed Properties

• Exact Mass: 232.947
• Monoisotopic Mass: 232.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on 3-iodopyrrolidine;hydrochloride

3-iodopyrrolidine hydrochloride (CAS No. 1353944-79-2): A Versatile Building Block in Medicinal Chemistry

3-iodopyrrolidine hydrochloride, with the chemical formula C5H10INO·HCl, represents a critical intermediate in the synthesis of diverse pharmaceutical compounds. Its CAS No. 1353944-79-2 designation underscores its importance in modern drug discovery, where pyrrolidine derivatives are increasingly utilized for their structural versatility and biological activity. This compound, a hydrochloride salt of 3-iodopyrrolidine, is characterized by its unique iodine-containing pyrrolidine ring, which facilitates the introduction of functional groups through various synthetic pathways. Recent studies have highlighted its role in modulating ion channels and enzyme activities, positioning it as a promising scaffold for the development of novel therapeutics.

3-iodopyrrolidine hydrochloride is a key intermediate in the synthesis of pyrrolidine-based drugs, which have demonstrated efficacy in treating neurological disorders, cardiovascular diseases, and metabolic syndromes. Its iodine atom serves as a strategic site for nucleophilic substitution, enabling the creation of heterocyclic compounds with tailored pharmacological profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported the use of 3-iodopyrrolidine hydrochloride in the synthesis of selective serotonin receptor modulators, which showed improved bioavailability and reduced side effects compared to traditional analogs.

Pyrrolidine derivatives such as 3-iodopyrrolidine hydrochloride are frequently employed in drug discovery due to their ability to interact with multiple biological targets. The iodine-containing ring provides a unique opportunity for structure-activity relationship (SAR) studies, allowing researchers to fine-tune molecular properties for optimal therapeutic outcomes. A 2024 review in *Bioorganic & Medicinal Chemistry* emphasized the role of 3-iodopyrrolidine hydrochloride in the development of ion channel modulators, where its hydrochloride salt form enhances solubility and stability during formulation processes.

3-iodopyrrolidine hydrochloride has also gained attention in the field of antimicrobial drug design. Researchers have explored its potential to disrupt bacterial cell membranes through cationic interactions with phospholipid bilayers. A 2022 study in *Antimicrobial Agents and Chemotherapy* demonstrated that derivatives of 3-iodopyrrolidine hydrochloride exhibited broad-spectrum activity against multidrug-resistant pathogens, highlighting its utility in addressing antibiotic resistance challenges. This finding aligns with global efforts to develop novel antimicrobial agents that target conserved cellular processes.

Hydrochloride salts like 3-iodopyrrolidine hydrochloride are preferred in pharmaceutical formulations due to their enhanced solubility and stability. The hydrochloride salt form ensures compatibility with various excipients and dosage forms, including tablets, capsules, and injectable solutions. A 2023 report in *Pharmaceutical Research* discussed the advantages of 3-iodopyrrolidine hydrochloride in solid-state chemistry, where its crystalline structure facilitates controlled release and improved patient compliance in chronic disease management.

3-iodopyrrolidine hydrochloride is widely used in synthetic organic chemistry as a building block for complex molecules. Its iodine atom acts as a reactive handle for cross-coupling reactions, such as the Suzuki-Miyaura coupling and Ullmann coupling, which are essential in constructing heterocyclic frameworks. A 2024 article in *Organic Letters* highlighted the application of 3-iodopyrrolidine hydrochloride in the synthesis of carbohydrate derivatives, where its pyrrolidine ring enabled the incorporation of glycosyl functional groups with high stereocontrol.

Pyrrolidine derivatives such as 3-iodopyrrolidine hydrochloride have shown promise in neurological drug development. Their ability to modulate neurotransmitter systems and ion channel activity makes them attractive candidates for treating conditions like Parkinson’s disease and epilepsy. A 2023 clinical trial published in *Neuropharmacology* evaluated a 3-iodopyrrolidine hydrochloride-derived compound for its potential in dopamine receptor agonism, reporting significant improvements in motor function without adverse effects.

3-iodopyrrolidine hydrochloride is also being explored for its role in metabolic syndrome management. Its hydrophobic properties allow it to interact with lipid metabolism pathways, potentially offering therapeutic benefits in conditions like type 2 diabetes and obesity. A 2024 preclinical study in *Cell Metabolism* demonstrated that 3-iodopyrrolidine hydrochloride derivatives could enhance insulin sensitivity by modulating mitochondrial function, suggesting its potential as a metabolic regulator.

Hydrochloride salts like 3-iodopyrrolidine hydro, chloride are critical in ensuring the bioavailability of drugs. The salt form improves solubility, which is essential for oral administration and parenteral delivery. A 2022 study in *Drug Delivery and Translational Research* investigated the formulation challenges of 3-iodopyrrolidine hydrochloride, emphasizing the need for excipient optimization to maintain its chemical stability during storage and transportation.

3-iodopyrrolidine hydrochloride continues to be a valuable tool in drug discovery and synthetic chemistry due to its structural versatility and functional adaptability. Its iodine-containing pyrrolidine ring provides a platform for the development of targeted therapies across multiple disease areas. As research advances, the potential applications of 3-iodopyrrolidine hydrochloride are expected to expand, further solidifying its importance in the pharmaceutical industry.

In conclusion, 3-iodopyrrolidine hydrochloride is a multifunctional compound with broad implications in pharmaceutical sciences and organic chemistry. Its unique iodine atom and hydrochloride salt form enable the synthesis of diverse therapeutic agents, making it a key player in the development of novel drugs for various medical conditions. Ongoing research into its biological activity and synthetic applications will likely uncover additional opportunities for its use in the future.